Cas no 29430-39-5 (3-methylphenyl chloroformate)

• Product Name: 3-methylphenyl chloroformate
• CAS No: 29430-39-5
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• MDL: MFCD00128835
• CID: 265313
• PubChem ID: 122375
• Update Time: 2025-06-15

3-methylphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• Carbonochloridic acid,3-methylphenyl ester
• 2-CHLORO-1-(4-HYDROXYPHENYL)ETHANONE
• 3-METHYLPHENYL CHLOROFORMATE
• 1-chlorocarbonyloxy-3-methyl-benzene
• carbonochloridic acid m-tolyl ester
• chlorocarbonic acid m-tolyl ester
• Chloroformic acid 3-methylphenyl ester
• Chlorokohlensaeure-m-tolylester
• m-tolyl chloroformate
• (3-methylphenyl) carbonochloridate
• Carbonochloridic acid, 3-methylphenyl ester
• DTXSID70951954
• SY203736
• m-tolyl carbonochloridate
• FT-0692240
• EN300-221326
• JXYLZACPFSDBPR-UHFFFAOYSA-N
• 29430-39-5
• AKOS006273004
• m-tolylcarbonochloridate
• MFCD00128835
• NS00049128
• 3-methylphenyl carbonochloridate
• SCHEMBL2525555
• EINECS 249-625-2
• 3-methylphenyl chloroformate

• MDL： MFCD00128835
• Inchi： 1S/C8H7ClO2/c1-6-3-2-4-7(5-6)11-8(9)10/h2-5H,1H3
• InChI Key： JXYLZACPFSDBPR-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 170.01300
• Monoisotopic Mass: 170.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Colorless transparent liquid. Flammable and corrosive
• Density: 1.2±0.1 g/cm3
• Boiling Point: 214.4±19.0 °C at 760 mmHg
• Flash Point: 93°C
• Refractive Index: 1.529
• PSA: 26.30000
• LogP: 2.73260

3-methylphenyl chloroformate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on 3-methylphenyl chloroformate

Introduction to 3-Methylphenyl Chloroformate (CAS No. 29430-39-5)

3-Methylphenyl chloroformate, also known by its CAS number 29430-39-5, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique chemical structure, which consists of a chloroformate group attached to a 3-methylphenyl ring. The combination of these functional groups imparts specific reactivity and stability properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 3-methylphenyl chloroformate is C₈H₇O₂Cl, and it has a molecular weight of approximately 168.59 g/mol. The compound is typically a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene. Its physical and chemical properties make it suitable for a wide range of synthetic transformations.

In the realm of pharmaceutical research, 3-methylphenyl chloroformate has gained attention due to its potential as a building block for the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have utilized this compound in the synthesis of new antiviral agents that show promising activity against RNA viruses such as influenza and SARS-CoV-2. The chloroformate group in 3-methylphenyl chloroformate can be readily converted into other functional groups, making it a flexible starting material for drug discovery.

Beyond pharmaceutical applications, 3-methylphenyl chloroformate has found utility in the field of materials science. Its reactivity with various nucleophiles allows for the formation of esters and amides, which are essential components in the production of polymers and coatings. A study published in the Journal of Polymer Science highlighted the use of this compound in the synthesis of polyurethanes with enhanced mechanical properties and improved thermal stability. The versatility of 3-methylphenyl chloroformate in polymer chemistry opens up new possibilities for developing advanced materials with tailored properties.

The synthetic accessibility of 3-methylphenyl chloroformate has also been a subject of interest in organic chemistry research. Efficient methods for its preparation have been developed, including the reaction of 3-methylphenol with phosgene or its equivalents. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels. The availability of high-quality starting materials and intermediates is crucial for ensuring the success of downstream applications.

In terms of safety and handling, it is important to note that while 3-methylphenyl chloroformate is not classified as a hazardous substance under current regulations, it should be handled with care due to its reactivity with moisture and certain nucleophiles. Proper storage conditions, such as keeping it dry and away from strong bases or reducing agents, are recommended to maintain its stability and prevent unwanted reactions.

The environmental impact of 3-methylphenyl chloroformate is another area that has been studied. Research conducted by environmental scientists has shown that this compound can be effectively degraded through biological processes under controlled conditions. However, responsible disposal practices are still essential to minimize any potential ecological risks associated with its use.

In conclusion, 3-methylphenyl chloroformate (CAS No. 29430-39-5) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical properties make it an invaluable intermediate for the development of new drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.